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Compound of Interest

Compound Name: Fmoc-Gly-OH-13C

Cat. No.: B1627281 Get Quote

For researchers, scientists, and drug development professionals, ensuring safe and efficient

handling of chemical compounds is paramount. This document provides essential, immediate

safety and logistical information for the handling and disposal of Fmoc-Gly-OH-13C, a stable

isotope-labeled amino acid derivative.

Chemical and Physical Properties

Property Value

Chemical Formula C₁₇H₁₅NO₄ (with ¹³C enrichment)

Molecular Weight
Approximately 298.3 g/mol (will vary slightly

based on the number of ¹³C atoms)

Appearance White powder

Melting Point 174-175 °C

Storage Temperature 2-8°C

Hazard Identification and Safety Precautions

Fmoc-Gly-OH is not classified as a hazardous substance according to available Safety Data

Sheets (SDS).[1][2] However, as with any chemical, it should be handled with care in a

laboratory setting. The Carbon-13 isotope is stable and non-radioactive, therefore it does not
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pose any additional radiological hazard, and no special precautions are required beyond those

for the unlabeled compound.[3][4]

Potential hazards, although not meeting GHS classification criteria in many reports, may

include:

May be harmful if swallowed, in contact with skin, or inhaled.[5]

May cause skin, eye, and respiratory tract irritation.[1][5]

Personal Protective Equipment (PPE)

The following personal protective equipment is recommended to ensure safe handling of

Fmoc-Gly-OH-13C:

PPE Category Specific Recommendations

Hand Protection
Chemical-resistant gloves (e.g., nitrile or

neoprene).[6]

Eye/Face Protection Safety glasses with side-shields or goggles.[6]

Skin and Body Protection Laboratory coat.

Respiratory Protection

Not generally required under normal use with

adequate ventilation. If dust is generated, a dust

mask (e.g., N95) may be used.[1]

Operational Plan: Step-by-Step Handling Protocol

Preparation:

Ensure the work area (e.g., chemical fume hood, benchtop) is clean and uncluttered.

Verify that a calibrated weighing balance is available.

Have all necessary equipment (spatulas, weighing paper, vials) and PPE readily

accessible.
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Weighing and Aliquoting:

Perform weighing and aliquoting in a well-ventilated area or a chemical fume hood to

minimize inhalation of any airborne powder.

Use a spatula to carefully transfer the desired amount of Fmoc-Gly-OH-13C from the

storage container to weighing paper or a suitable vessel.

Avoid creating dust.

Dissolution:

Add the appropriate solvent to the vessel containing the Fmoc-Gly-OH-13C.

Gently swirl or vortex the mixture to dissolve the solid.

Reaction Setup:

Transfer the dissolved compound to the reaction vessel using appropriate laboratory

techniques (e.g., pipette, cannula).

Post-Handling:

Tightly seal the main storage container of Fmoc-Gly-OH-13C and return it to the

recommended storage conditions (2-8°C).

Clean all equipment used during the process.

Properly dispose of any contaminated consumables.

Wash hands thoroughly after handling the compound.

Disposal Plan

The disposal of Fmoc-Gly-OH-13C should be in accordance with local, state, and federal

regulations for non-hazardous chemical waste.[1] As a stable isotope-labeled compound, it

does not require special disposal procedures for radioactive waste.[4][7]
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Solid Waste: Collect unused solid Fmoc-Gly-OH-13C and any contaminated disposable

items (e.g., weighing paper, gloves) in a designated, labeled waste container.

Liquid Waste: Collect solutions containing Fmoc-Gly-OH-13C in a designated, labeled liquid

waste container.

Experimental Workflow for Handling Fmoc-Gly-OH-13C
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Caption: Workflow for the safe handling of Fmoc-Gly-OH-13C.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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